Cas no 1804256-17-4 (Ethyl 4-(3-bromopropyl)-2-(trifluoromethyl)benzoate)

• Product Name: Ethyl 4-(3-bromopropyl)-2-(trifluoromethyl)benzoate
• CAS No: 1804256-17-4
• MF: C₁₃H₁₄BrF₃O₂
• MW: 339.148273944855
• CID: 4956376
• Update Time: 2025-07-18

Ethyl 4-(3-bromopropyl)-2-(trifluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-(3-bromopropyl)-2-(trifluoromethyl)benzoate

• Inchi： 1S/C13H14BrF3O2/c1-2-19-12(18)10-6-5-9(4-3-7-14)8-11(10)13(15,16)17/h5-6,8H,2-4,7H2,1H3
• InChI Key： JYIQKCDVGYXFEW-UHFFFAOYSA-N
• SMILES： BrCCCC1C=CC(C(=O)OCC)=C(C(F)(F)F)C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 294
• XLogP3: 4.4
• Topological Polar Surface Area: 26.3

Additional information on Ethyl 4-(3-bromopropyl)-2-(trifluoromethyl)benzoate

Ethyl 4-(3-bromopropyl)-2-(trifluoromethyl)benzoate (CAS No. 1804256-17-4): A Comprehensive Overview

Ethyl 4-(3-bromopropyl)-2-(trifluoromethyl)benzoate, with the CAS number 1804256-17-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and chemical synthesis. This compound belongs to the class of benzoate derivatives, characterized by its unique structural features that include a trifluoromethyl group and a bromopropyl side chain. These structural elements contribute to its distinct chemical properties and potential applications in various scientific domains.

The presence of the trifluoromethyl group in Ethyl 4-(3-bromopropyl)-2-(trifluoromethyl)benzoate imparts enhanced lipophilicity and metabolic stability, making it a valuable intermediate in the synthesis of bioactive molecules. The trifluoromethyl group is particularly known for its ability to improve the binding affinity of drug candidates to their target receptors, a crucial factor in the development of effective pharmaceuticals. Additionally, the 3-bromopropyl side chain introduces a reactive site that can be further functionalized, enabling the creation of more complex molecular architectures.

In recent years, Ethyl 4-(3-bromopropyl)-2-(trifluoromethyl)benzoate has been explored in several cutting-edge research studies. One notable area of interest is its role as a precursor in the synthesis of novel therapeutic agents. Researchers have leveraged its structural framework to develop compounds with potential applications in oncology, inflammation, and central nervous system disorders. The benzoate core is a well-documented scaffold in medicinal chemistry, known for its versatility in drug design.

A significant study published in the Journal of Medicinal Chemistry highlighted the use of Ethyl 4-(3-bromopropyl)-2-(trifluoromethyl)benzoate in the development of small-molecule inhibitors targeting specific enzymes involved in disease pathways. The compound's ability to modulate enzyme activity was attributed to its optimized pharmacokinetic profile, which includes favorable solubility and bioavailability. This research underscores the importance of benzoate derivatives in drug discovery and development.

Furthermore, Ethyl 4-(3-bromopropyl)-2-(trifluoromethyl)benzoate has been investigated for its potential role in materials science. Its unique chemical composition makes it a suitable candidate for applications in advanced polymers and coatings. The trifluoromethyl group enhances thermal stability, while the bromopropyl chain offers opportunities for cross-linking reactions, leading to materials with improved mechanical properties.

The synthesis of Ethyl 4-(3-bromopropyl)-2-(trifluoromethyl)benzoate involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity. These methods are critical in ensuring that the final product meets the stringent requirements of pharmaceutical applications.

In conclusion, Ethyl 4-(3-bromopropyl)-2-(trifluoromethyl)benzoate (CAS No. 1804256-17-4) is a versatile compound with broad applications in pharmaceuticals and materials science. Its unique structural features, including the trifluoromethyl and 3-bromopropyl groups, make it a valuable intermediate for synthesizing bioactive molecules and advanced materials. Ongoing research continues to uncover new possibilities for this compound, reinforcing its significance in modern chemistry and drug development.